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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B12783804

Get Quote

For researchers, scientists, and drug development professionals engaged in bioconjugation,

targeted drug delivery, and proteomics, the ability to precisely and efficiently label biomolecules

is paramount. The inverse-electron demand Diels-Alder (IEDDA) cycloaddition between a

tetrazine (Tz) and a trans-cyclooctene (TCO) is recognized as one of the fastest and most

specific bioorthogonal reactions available.[1][2][3] Among the various TCO derivatives, (R)-
TCO-OH ((E)-cyclooct-4-en-1-ol) offers a favorable balance of reactivity and stability for a wide

range of applications.[1][4]

This guide provides an objective comparison of (R)-TCO-OH with alternative bioorthogonal

reagents and presents a detailed experimental framework for validating its labeling efficiency

using mass spectrometry, a definitive analytical technique for confirming covalent modifications

on biomolecules.

Performance Comparison of Bioorthogonal
Reagents
The efficacy of a bioorthogonal reaction is primarily dictated by its kinetics, stability, and the

physicochemical properties of the reagents. The TCO-tetrazine ligation is renowned for its
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exceptionally high second-order rate constants, which enable efficient labeling at low

concentrations.[2][5]

Reagent/Reaction Pair
Typical Second-Order Rate
Constant (k₂) (M⁻¹s⁻¹)

Key Characteristics

(R)-TCO-OH + 3,6-dipyridyl-s-

tetrazine
(70 ± 2) × 10³[1]

Good balance of high reactivity

and stability; suitable for in vivo

applications over extended

periods.[4]

s-TCO + 3,6-dipyridyl-s-

tetrazine
(3,300 ± 40) × 10³[1]

Currently the fastest TCO

derivative, but exhibits lower

stability, especially in high thiol

concentrations.[1]

oxoTCO + Tetrazine 2,030 ± 180[6]

Increased hydrophilicity

reduces non-specific binding;

offers fast kinetics and

quantitative labeling.[6]

Parent TCO + 3,6-di-(2-

pyridyl)-s-tetrazine
~2,000[7][8]

The foundational TCO reagent;

hydrophobic nature can

sometimes lead to non-specific

binding.[6]

DBCO (Cyclooctyne) + Azide

(SPAAC)
2.1 ± 0.2[9]

A widely used copper-free click

reaction, but significantly

slower than the TCO-tetrazine

ligation.[3]

Workflow for Validating Labeling Efficiency
Mass spectrometry provides direct evidence of a covalent modification by detecting the mass

shift in the labeled biomolecule or its constituent peptides. The following diagram illustrates a

typical workflow for quantifying the efficiency of (R)-TCO-OH labeling on a target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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